Cas no 2580236-12-8 (1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2580236-12-8
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5662867
• PubChem ID: 165892965
• Update Time: 2025-10-19

1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580236-12-8
• 1-(3-{[(tert-butoxy)carbonyl]amino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• EN300-27725434
• 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C16H19N3O4/c1-10-13(14(20)21)9-17-19(10)12-7-5-6-11(8-12)18-15(22)23-16(2,3)4/h5-9H,1-4H3,(H,18,22)(H,20,21)
• InChI Key： YJSOGEYNDTZXTQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)N1C(C)=C(C(=O)O)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580236-12-8)

1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2580236-12-8, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of intense study for potential therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including an amide linkage, a pyrazole core, and aromatic substituents, which contribute to its unique chemical properties and biological interactions.

The pyrazole core is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous bioactive molecules. Pyrazole derivatives exhibit a broad spectrum of pharmacological activities, ranging from anti-inflammatory and antimicrobial effects to anticancer and antiviral properties. The specific arrangement of atoms in the pyrazole ring, along with the attached substituents, influences the compound's reactivity and interaction with biological targets. In the case of 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid, the presence of a methyl group at the 5-position and an amide-functionalized phenyl ring at the 1-position introduces additional layers of complexity and functionality.

The amide group, characterized by the formula -(NHCOO-), is a critical feature in this compound. Amides are known for their ability to form hydrogen bonds, which enhances the compound's solubility and binding affinity to biological macromolecules such as proteins and enzymes. The tert-butoxy carbonyl (Boc) protecting group on the amine functionality serves to stabilize the amine during synthetic processes, preventing unwanted side reactions. This protective group can be later removed under specific conditions to reveal the free amine, allowing for further functionalization or biological testing.

The phenyl ring at the 1-position of the pyrazole core is another key structural element. Phenyl rings are frequently found in biologically active compounds due to their ability to participate in hydrophobic interactions and π-stacking with biological targets. The specific substitution pattern on the phenyl ring—particularly the presence of a tert-butoxy carbonylamino group—further modulates the compound's electronic properties and reactivity. This substitution pattern may influence how the compound interacts with enzymes or receptors in vitro or in vivo.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid with greater accuracy. Molecular docking studies have been employed to model interactions between this compound and various protein targets, providing insights into potential mechanisms of action. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer, inflammation, or neurological disorders.

In vitro experiments have begun to validate these computational predictions. Initial screening assays have shown that derivatives of this compound exhibit promising activity against several disease-relevant targets. For instance, some analogs have demonstrated inhibitory effects on kinases involved in cancer cell proliferation, as well as on inflammatory cytokine pathways. These findings underscore the potential of this molecular scaffold as a basis for developing novel therapeutic agents.

The synthesis of 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include condensation reactions to form the pyrazole core, introduction of substituents at specific positions via selective functionalization, and protection-deprotection strategies for amine groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its biological properties.

The pharmaceutical industry has shown interest in developing new drugs based on heterocyclic compounds like pyrazoles due to their diverse biological activities and favorable pharmacokinetic profiles. The structural features of 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid, including its amide linkage and aromatic substituents, make it an attractive candidate for drug discovery programs. Researchers are exploring ways to optimize its potency, selectivity, and pharmacokinetic properties through structural modifications.

Future research directions may include exploring derivative compounds that retain or enhance the biological activity of 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid while improving solubility or reducing potential toxicity. Additionally, preclinical studies could provide further evidence of its therapeutic potential in animal models before moving into human clinical trials if promising results are observed.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 1-(3-{(tert-butoxy)carbonylamino}phenyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2580236-12-8). Suppliers specializing in fine chemicals play a crucial role in providing researchers with compounds that meet stringent purity standards for both academic and industrial applications.